Cas no 72473-26-8 (Piperidine, 3-[(1,3-benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)-)

• Product Name: Piperidine, 3-[(1,3-benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)-
• CAS No: 72473-26-8
• MF: C₁₉H₂₀FNO₃
• MW: 329.3654088974
• CID: 5227522
• Update Time: 2025-05-21

Piperidine, 3-[(1,3-benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 3-[(1,3-benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)-
• Paroxetine EP Impurity EQ: What is Paroxetine EP Impurity E Q: What is the CAS Number of Paroxetine EP Impurity E

• Inchi： 1S/C19H20FNO3/c20-15-3-1-13(2-4-15)17-7-8-21-10-14(17)11-22-16-5-6-18-19(9-16)24-12-23-18/h1-6,9,14,17,21H,7-8,10-12H2
• InChI Key： AHOUBRCZNHFOSL-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CC=C(F)C=C2)C(COC2=CC=C3OCOC3=C2)C1

Additional information on Piperidine, 3-[(1,3-benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)-

Comprehensive Overview of Piperidine, 3-[(1,3-benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)- (CAS No. 72473-26-8)

The compound Piperidine, 3-[(1,3-benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)- (CAS No. 72473-26-8) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique combination of a piperidine core, a benzodioxole moiety, and a fluorophenyl group makes it a versatile candidate for various applications. Researchers are particularly intrigued by its potential role in modulating biological pathways, given its structural similarity to other bioactive compounds.

In recent years, the demand for specialized piperidine derivatives has surged, driven by advancements in drug discovery and organic synthesis. The inclusion of a fluorophenyl group in this compound enhances its lipophilicity, which is a critical factor in drug design for improving membrane permeability. Meanwhile, the benzodioxole component is known for its stability and ability to interact with aromatic systems in biological targets. These attributes make CAS No. 72473-26-8 a subject of ongoing studies in medicinal chemistry.

One of the most frequently asked questions about Piperidine, 3-[(1,3-benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)- revolves around its synthetic routes. Researchers often search for optimized methods to produce this compound with high yield and purity. Current literature suggests that multi-step synthetic pathways involving O-alkylation and N-functionalization are commonly employed. The compound's stability under various conditions is another area of interest, as it impacts its storage and handling protocols.

The pharmacological potential of 72473-26-8 is another hot topic. Preliminary studies indicate that its structural features may lend themselves to interactions with central nervous system (CNS) targets. This has led to speculation about its utility in developing novel therapeutic agents, though extensive clinical validation is still required. The fluorophenyl group, in particular, is often associated with enhanced binding affinity to certain receptors, a feature that drug developers highly prize.

From an industrial perspective, the scalability of synthesizing Piperidine, 3-[(1,3-benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)- is a key consideration. Manufacturers are keen on identifying cost-effective and environmentally friendly processes to meet the growing demand. Green chemistry principles, such as catalytic reductions and solvent-free reactions, are being explored to streamline production. This aligns with the broader trend toward sustainable chemical manufacturing.

In summary, Piperidine, 3-[(1,3-benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)- (CAS No. 72473-26-8) represents a fascinating intersection of organic chemistry and biomedical research. Its structural complexity and functional diversity make it a valuable subject for both academic and industrial investigations. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation bioactive molecules.